3-[2-(1-Benzofuran-2-yl)-1,3-thiazol-4-yl]propanoic acid

• IUPAC Name: 3-[2-(1-benzofuran-2-yl)-1,3-thiazol-4-yl]propanoic acid
• InChI: InChI=1S/C14H11NO3S/c16-13(17)6-5-10-8-19-14(15-10)12-7-9-3-1-2-4-11(9)18-12/h1-4,7-8H,5-6H2,(H,16,17)
• InChI Key: FVEFASIPFZTZRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C3=NC(=CS3)CCC(=O)O
• Molecular Formula: C14H11NO3S
• Molecular Weight: 273.31 g/mol

Description

“3-[2-(1-Benzofuran-2-yl)-1,3-thiazol-4-yl]propanoic acid” is a compound that contains a benzofuran moiety. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

Benzofuran compounds have been synthesized using various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves the construction of a benzofuran ring through proton quantum tunneling.

Molecular Structure Analysis

The molecular structure of “3-[2-(1-Benzofuran-2-yl)-1,3-thiazol-4-yl]propanoic acid” includes a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran compounds have been involved in various chemical reactions. For example, a highly effective cocatalysis system (PdI2-thiourea and CBr4) enables a carbonylative cyclization of a broad range of o-hydroxylarylacetylenes to the corresponding methyl benzo[b]furan-3-carboxylates.

Scientific Research Applications

Anticancer Activity

• Benzofuran derivatives, including EN300-1273024, have demonstrated potent anticancer effects. . .

Antibacterial Properties

• . Further investigations could reveal EN300-1273024’s antibacterial potential.

Antimicrobial Agents

• The 5- or 6-position of the benzofuran nucleus can be modified to enhance antimicrobial activity. .

Chemical Synthesis and Reactivity

• Recent studies have focused on constructing benzofuran rings using innovative methods. .

Natural Product Sources

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Drug Prospects and Lead Compounds

• EN300-1273024’s biological activities position it as a potential natural drug lead compound. .
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Mechanism of Action

While the specific mechanism of action for “3-[2-(1-Benzofuran-2-yl)-1,3-thiazol-4-yl]propanoic acid” is not mentioned in the search results, benzofuran compounds in general have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Future Directions

Benzofuran and its derivatives have attracted considerable attention due to their wide range of biological activities and potential applications as drugs. Future research will likely focus on the development of promising compounds with target therapy potentials and little side effects.